Cas no 1131605-47-4 (Cyclohexyl 2-hydroxy-5-iodobenzoate)

Cyclohexyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Cyclohexyl 2-hydroxy-5-iodobenzoate
• 2-hydroxy-5-iodobenzoic acid cyclohexyl ester
• DTXSID60661111
• cyclohexyl 5-iodanyl-2-oxidanyl-benzoate
• A802856
• Cyclohexyl2-hydroxy-5-iodobenzoate
• 1131605-47-4
• AKOS015856294
• DB-060391
• +Expand

• InChIKey： BYIRNNJOMRCXRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H15IO3/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2
• SMILES： C1CCC(CC1)OC(=O)C2=C(C=CC(=C2)I)O

Computed Properties

• Exact Mass: 346.00659g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.00659g/mol
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų